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Compound of Interest |

Compound Name: (S)-4-DODECANOLIDE
CAS No.: 69830-92-8
Cat. No.: B1253174

Get Quote
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An In-depth Technical Guide to the Physical Properties of (S)-y-Dodecalactone

Introduction

(S)-y-Dodecalactone, a chiral molecule belonging to the y-lactone class, is a compound of
significant interest in the flavor, fragrance, and pharmaceutical industries. Its distinct sensory
profile and potential biological activities necessitate a thorough understanding of its physical
properties for applications ranging from formulation development to quality control and
chemical synthesis. This guide provides a comprehensive overview of the key physical and
chemical characteristics of (S)-y-dodecalactone, grounded in established analytical techniques.
We will delve into not only the quantitative values of these properties but also the causality
behind the experimental methods used for their determination, ensuring a blend of technical
accuracy and practical insight.

Identity and General Characteristics

Correctly identifying a chemical substance is the foundational step for any scientific
investigation. The following identifiers and general properties characterize (S)-y-dodecalactone.

o |[UPAC Name: (5S)-5-octyloxolan-2-one[1]
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e Synonyms: (S)-4-Dodecanolide, (S)-y-Dodecanolide, (S)-4-N-Octylbutyrolactone[1]
e CAS Number: 69830-92-8[1]

e Molecular Formula: C12H2202[1][2]

e Molecular Weight: 198.30 g/mol [1][3]

e Appearance: Colorless to pale yellow, clear liquid[2][3]

e Odor Profile: Characterized by a fatty, fruity, sweet, and peach-like aroma[2]

Core Physicochemical Properties

The physicochemical properties of a compound are critical for predicting its behavior in various
systems, from solubility in different solvents to its volatility. These constants are fundamental for
process design, formulation, and ensuring batch-to-batch consistency.

Data Summary

The quantitative physical properties of y-dodecalactone are summarized in the table below. It is
important to note that many sources report data for the racemic mixture (CAS 2305-05-7).
Properties such as density, boiling point, and refractive index are not expected to differ
significantly between enantiomers and the racemate.
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Property Value Conditions
Melting Point 17-18 °C (63-64 °F) Ambient Pressure
Boiling Point 140 °C @ 5 mm Hg
130-132 °C @ 1.5 mm Hg

~311°C @ 760 mm Hg (Atmospheric)

Density 0.933-0.939 g/cm?3 @ 20 °C

0.936 g/mL @ 25°C

Refractive Index (n_D) 1.451-1.456 @ 20 °C

Flash Point >109 °C (>228 °F) Closed Cup
Water Solubility 60 mg/L @ 20 °C

] N Soluble in most organic
Organic Solvent Solubility ) )
solvents, including ethanol

(Data sourced from[2][3][4][5][6][7])

Experimental Protocol: Boiling Point Determination
(Micro Scalel/Thiele Tube Method)

The boiling point is a key indicator of a liquid's volatility and purity. For research purposes
where sample volume may be limited, the Thiele tube method is highly efficient.

Causality: This method determines the temperature at which the vapor pressure of the liquid
equals the applied pressure of the surrounding environment.[1][8] A continuous stream of
bubbles indicates that the vapor pressure inside the inverted capillary has overcome the
external pressure. As the apparatus cools, the vapor pressure drops, and the liquid is drawn
back into the capillary precisely when the external and internal pressures equalize.[8][9] This
moment defines the boiling point.

Step-by-Step Methodology:
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o Preparation: Place approximately 0.5 mL of (S)-y-dodecalactone into a small test tube (e.g.,
a 75x12 mm tube).

o Capillary Insertion: Insert a melting point capillary tube (sealed at one end) into the liquid,
with the open end down.

o Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the
sample is aligned with the thermometer's bulb.

» Heating: Place the assembly into a Thiele tube containing mineral oil, ensuring the sample is
fully immersed below the oil level.[9]

o Observation: Gently heat the side arm of the Thiele tube with a microburner or heat gun.[8]
Observe the capillary tube. Initially, trapped air will expand and exit.

e Equilibrium: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary's open end. This signifies that the liquid is above its boiling point.

» Measurement: Remove the heat source. The bubbling will slow and then stop. The boiling
point is the temperature at which the liquid is drawn back into the capillary tube.[8]

e Pressure Correction: Record the atmospheric pressure. If it deviates from 760 mmHg, a
correction must be applied to normalize the observed boiling point.

Chiroptical Properties: The Signature of Chirality

As a chiral molecule, (S)-y-dodecalactone interacts with plane-polarized light, rotating it in a
specific direction. This property, known as optical activity, is the definitive characteristic of an
enantiomer and is crucial for confirming its stereochemical identity and purity.

o Specific Rotation [a]: While a precise, cited value for the (S)-enantiomer is not readily
available in the searched literature, its enantiomer, (R)-y-dodecalactone (referred to as the
D-isomer), is reported to have a positive optical rotation between +30° and +42°. By
definition, the (S)-enantiomer will exhibit a negative rotation of the same magnitude under
identical conditions (concentration, solvent, wavelength, temperature). Therefore, the
expected specific rotation for (S)-y-dodecalactone is approximately -30° to -42°.
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Experimental Protocol: Determination of Optical
Rotation by Polarimetry

Causality: A polarimeter measures the angle of rotation by passing monochromatic, plane-
polarized light (typically from a sodium lamp at 589 nm, the "D-line") through a sample.[10]
Chiral molecules have a non-superimposable mirror image, causing them to interact differently
with the left- and right-circularly polarized components of the light, resulting in a net rotation of
the plane. The magnitude and direction of this rotation are unique to the molecule's structure,
concentration, and the path length of the light.

Step-by-Step Methodology:

 Instrument Preparation: Turn on the polarimeter's light source (e.g., sodium lamp) and allow
it to warm up for at least 10-15 minutes to ensure a stable output.[11]

o Sample Preparation: Accurately weigh a precise amount of (S)-y-dodecalactone and dissolve
it in a known volume of a suitable solvent (e.g., ethanol) in a volumetric flask. The
concentration (c) should be recorded in g/mL.

o Blank Measurement: Fill a clean polarimeter cell of a known path length (I, in decimeters)
with the pure solvent. Ensure no air bubbles are in the light path.[12] Place the cell in the
polarimeter and zero the instrument.

o Sample Measurement: Rinse the cell with a small amount of the prepared sample solution,
then fill it completely. Place the cell back into the instrument.

o Data Acquisition: Observe the reading on the display. This is the observed rotation (o_obs).
Take several readings and average them to minimize error.[11]

» Calculation: Calculate the specific rotation [a] using the Biot equation: [a] = a_obs / (c * )
Where:

o [a] is the specific rotation.
o 0_obs is the observed rotation in degrees.

o c is the concentration in g/mL.
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o |is the cell path length in decimeters (dm).

» Reporting: Report the specific rotation along with the temperature and wavelength used
(e.g., [a]*°_D).

Spectroscopic Profile

Spectroscopy provides a "fingerprint" of a molecule, allowing for structural elucidation and
confirmation. The combination of Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass
Spectrometry (MS) provides a comprehensive structural profile of (S)-y-dodecalactone.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by measuring the
absorption of infrared radiation at specific wavenumbers.

o Expected Absorptions:

o ~1770 cm~1 (strong, sharp): This is the most characteristic peak, corresponding to the
C=0 (carbonyl) stretch of a five-membered lactone ring (y-lactone). The ring strain shifts
this absorption to a higher frequency compared to an open-chain ester (~1735-1750
cm™1).

o ~2850-2960 cm~1 (strong, multiple bands): C-H stretching vibrations from the octyl chain
and the lactone ring.

o ~1180 cm~1 (strong): C-O stretching vibration of the ester linkage.

(Data interpretation based on standard IR correlation charts and data available on
SpectraBase[13])

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
a molecule.

e 1H NMR (Proton NMR):
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o ~4.5 ppm (multiplet, 1H): The proton on the chiral carbon (C5) adjacent to the ring oxygen.
It is shifted downfield due to the electronegativity of the oxygen.

o ~2.3-2.5 ppm (multiplet, 2H): The two protons on C2, adjacent to the carbonyl group.

o ~1.2-1.8 ppm (multiplets, 16H): The numerous methylene (-CHz-) protons of the octyl side
chain and the remaining ring protons.

o ~0.9 ppm (triplet, 3H): The terminal methyl (-CHs) group of the octyl chain.

e 13C NMR (Carbon NMR):
o ~177 ppm: The carbonyl carbon (C1) of the lactone.
o ~80 ppm: The chiral carbon (C5) bonded to the ring oxygen.
o ~20-40 ppm: Carbons of the octyl chain and the remaining ring carbons.
o ~14 ppm: The terminal methyl carbon of the octyl chain.

(Data interpretation based on general chemical shifts and data available on PubChem and
SpectraBase[3][13])

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and structural information based on the
fragmentation pattern of the molecule upon ionization.

e Molecular lon (M*): A peak at m/z = 198, corresponding to the molecular weight of C12H220:.

o Key Fragmentation Pattern: The most characteristic fragmentation of y-lactones involves the
loss of the alkyl side chain. The base peak (most abundant fragment) is typically observed at
m/z = 85. This corresponds to the cleavage of the C-C bond between the chiral carbon and
the octyl chain, resulting in a stable, protonated butyrolactone fragment ion.[3][14][15] This
fragmentation is a key diagnostic feature for identifying y-lactones with side chains.

Purity Assessment
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For scientific and commercial applications, confirming both the chemical purity and the
enantiomeric purity (or enantiomeric excess, ee) is paramount. Gas Chromatography is the
technique of choice for this analysis.

Experimental Protocol: Purity and Enantiomeric Excess
by Chiral Gas Chromatography (GC)

Causality: Chiral GC utilizes a capillary column with a stationary phase that is itself chiral (often
a cyclodextrin derivative).[16][17] This chiral environment allows for differential interaction with
the two enantiomers of the analyte. One enantiomer will have a slightly stronger interaction
with the stationary phase, causing it to travel more slowly through the column and elute later
than the other. This results in the separation of the (S) and (R) enantiomers into two distinct
peaks, allowing for their quantification.[18][19]

Step-by-Step Methodology:

o Sample Preparation: Prepare a dilute solution of the (S)-y-dodecalactone sample in a volatile
organic solvent (e.g., hexane or ethyl acetate).

¢ Instrument Setup:

o Column: Install a chiral capillary column (e.g., a - or y-cyclodextrin-based column like
Beta DEX™ or Gamma DEX™).

o Injector: Set the injector temperature high enough to ensure rapid volatilization of the
sample (e.g., 250 °C).

o Oven Program: Set an appropriate temperature program. This may be isothermal or a
temperature ramp, optimized to achieve baseline separation of the two enantiomers (e.g.,
start at 100 °C, ramp at 5 °C/min to 200 °C).

o Detector: Use a Flame lonization Detector (FID), which is sensitive to organic compounds.
Set the detector temperature higher than the final oven temperature (e.g., 280 °C).

o Carrier Gas: Use a high-purity carrier gas like helium or hydrogen at a constant flow rate.

e Analysis: Inject a small volume (e.g., 1 pyL) of the prepared sample into the GC.
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o Data Analysis:

o Chemical Purity: Integrate the total area of all peaks in the chromatogram. The chemical
purity is calculated as: (Area of y-dodecalactone peaks / Total Area of all peaks) * 100%.

o Enantiomeric Excess (ee): Identify the two peaks corresponding to the (S) and (R)
enantiomers. Integrate their individual areas. The ee is calculated as: ee (%) = |(Area_S -
Area_R)/ (Area_S + Area_R)| * 100% Where Area_S and Area_R are the peak areas of
the (S) and (R) enantiomers, respectively.

Visualization of Purity Workflow
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Figure 1: Chiral GC Purity Assessment Workflow
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Caption: Workflow for determining chemical and enantiomeric purity.
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Safety and Handling

(S)-y-dodecalactone is classified as an irritant. Proper safety protocols must be followed during
handling.

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[2]

e Precautions:

[¢]

Use only in a well-ventilated area, such as a chemical fume hood.[2]

o

Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves (e.g., nitrile), and a lab coat.[2][11]

[¢]

Avoid breathing vapors or mists.

o

Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from sources of ignition.[4][11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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